Cas no 2229649-61-8 (tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate
• CAS No: 2229649-61-8
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6359491
• PubChem ID: 165711318
• Update Time: 2025-08-02

tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate
• EN300-1895043
• 2229649-61-8

• Inchi： 1S/C12H16N2O3/c1-9(15)5-6-10-7-14(8-13-10)11(16)17-12(2,3)4/h5-8H,1-4H3/b6-5+
• InChI Key： CZEMOOOHSAKELS-AATRIKPKSA-N
• SMILES： O(C(N1C=NC(/C=C/C(C)=O)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.2Ų

Additional information on tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate

tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate, with the CAS number 2229649-61-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The imidazole moiety is further substituted with a tert-butyl ester group at the 4-position and a 3-keto propenyl group at the 1-position. These substituents contribute to the unique chemical properties and potential applications of this compound.

The synthesis of tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole-1-carboxylate typically involves multi-step reactions, often starting from simpler precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to construct this molecule. For instance, researchers have explored the use of click chemistry and catalytic asymmetric synthesis to optimize the production process. These methods not only enhance yield but also improve the overall sustainability of the synthesis pathway.

In terms of applications, this compound has garnered attention in various fields, including pharmaceuticals, agrochemicals, and materials science. The imidazole ring is known for its versatility in forming hydrogen bonds and coordinating with metal ions, making it a valuable building block in drug design. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and anti-inflammatory agents. Additionally, the presence of the tert-butyl ester group enhances the molecule's solubility and stability, which are critical properties for drug delivery systems.

The structural features of tert-butyl 4-(3-oxobut-1-en-1-yl)-1H-imidazole also make it an attractive candidate for use in polymer chemistry. The ability to form covalent bonds with other monomers allows for the creation of novel materials with tailored properties. For example, researchers have investigated its role in synthesizing stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH.

From a mechanistic standpoint, the reactivity of this compound is influenced by its electronic structure and steric effects. The conjugation between the imidazole ring and the keto group facilitates electron delocalization, which can modulate its reactivity in various chemical transformations. Recent computational studies have provided deeper insights into these electronic effects, enabling better predictions of reaction outcomes and optimization of synthetic protocols.

In conclusion, tert-butyl 4-(3-oxobut-1-en-1-yli)-imidazolium carboxylic acid stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and mechanistic understanding, positions it as a key player in future research and development efforts.